dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[(3-amino-4-chlorophenyl)sulfonylamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C16H15ClN2O6S/c1-24-15(20)9-5-10(16(21)25-2)7-11(6-9)19-26(22,23)12-3-4-13(17)14(18)8-12/h3-8,19H,18H2,1-2H3
• InChI Key: DIDHQQYLPZFNET-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)N)C(=O)OC
• Molecular Formula: C16H15ClN2O6S
• Molecular Weight: 398.8 g/mol

Description

Dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is primarily used in the field of medicinal chemistry, where it is being investigated for its potential to treat a variety of diseases.

Mechanism of Action

The mechanism of action of dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to a decrease in the number of cancer cells, and may ultimately result in the death of the cancer cells.
Biochemical and Physiological Effects
Studies have shown that dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate has a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while having little or no effect on normal cells. Additionally, this compound has been shown to inhibit the formation of new blood vessels, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate in lab experiments is that it has potent anti-cancer activity, and may be effective against a variety of different types of cancer cells. Additionally, this compound has been shown to have little or no toxicity to normal cells, making it a promising candidate for further development as a cancer treatment. However, one limitation of using this compound in lab experiments is that it can be difficult and time-consuming to synthesize, which may limit its availability for research purposes.

Future Directions

There are many potential future directions for research on dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate. One area of research that is currently being investigated is the development of new drugs based on this compound for the treatment of cancer. Additionally, this compound may have potential applications in other areas of medicine, such as the treatment of inflammatory diseases or autoimmune disorders. Further research is needed to fully understand the mechanism of action of this compound, as well as its potential applications in a variety of different fields.

Scientific Research Applications

Dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate has been investigated for its potential applications in a variety of scientific research fields. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity, and may be effective against a variety of different types of cancer cells.